4-(N-(4-Chlorophenyl))aminomethylpiperidine

• Molecular Formula: C12H17ClN2
• Molecular Weight: 224.73 g/mol
• IUPAC Name: 4-chloro-N-(piperidin-4-ylmethyl)aniline
• InChI: InChI=1S/C12H17ClN2/c13-11-1-3-12(4-2-11)15-9-10-5-7-14-8-6-10/h1-4,10,14-15H,5-9H2
• InChI Key: SGCIGVNUQMFQKO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CNC2=CC=C(C=C2)Cl

Description

4-(N-(4-Chlorophenyl))aminomethylpiperidine is a useful research compound. Its molecular formula is C12H17ClN2 and its molecular weight is 224.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using the general procedure, 4-bromochlorobenzene (192 mg, 1.0 mmol) was coupled with 4-aminomethylpiperidine (171 mg, 1.5 mmol) at 100° C. for 20 h. Purification of the crude product by column chromatography on silica gel using methanol/dichloromethane (saturated with ammonia) (1:20) as eluent afforded the desired product as a light yellow solid (134 mg, 60% yield). Rf=0.3 (methanol/dichloromethane (saturated with ammonia)=1:20).